Cas no 2050595-03-2 (m-PEG12-OH)
m-PEG12-OH Chemical and Physical Properties
Names and Identifiers
-
- Dodecaethylene Glycol Monomethyl Ether
- mPEG12-OH
- 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]
- 2,5,8,11,14,17,20,23,26,29,32,35-Dodecaoxaheptatriacontan-37-ol
- m-PEG12-OH
- m-PEG12-alcohol
- CS-0114732
- DA-65626
- BP-22581
- 2050595-03-2
- RWB
- Methoxypolyethylene glycols-average-average Mn 30000
- Dodecaethylene glycol monomethyl ether, 95%
- GS-6121
- 5702-16-9
- Methoxypolyethylene glycols-average PEG(36)
- Methoxypolyethylene glycols-average Mn 500
- SCHEMBL540078
- HY-141220
- PLQZJIIDLZRWBG-UHFFFAOYSA-N
- NS00076634
- AKOS022174862
- Methoxypolyethylene glycols-average-average Mn 21500
- 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
- D2904
- MFCD06797088
- Methoxypolyethylene glycols-average M.W. 20000
- m-PEG-OH (MW 10000)
- J-520424
- Methyl-PEG12-alcohol
- SY111226
- H10538
-
- MDL: MFCD06797088
- Inchi: 1S/C25H52O13/c1-27-4-5-29-8-9-31-12-13-33-16-17-35-20-21-37-24-25-38-23-22-36-19-18-34-15-14-32-11-10-30-7-6-28-3-2-26/h26H,2-25H2,1H3
- InChI Key: PLQZJIIDLZRWBG-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCOCCOCCOCCO)CCOCCOCCOCCOCCOCCOC
Computed Properties
- Exact Mass: 560.34079171g/mol
- Monoisotopic Mass: 560.34079171g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 38
- Rotatable Bond Count: 35
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 131
m-PEG12-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB249909-5 g |
Dodecaethylene glycol monomethyl ether, 95%; . |
2050595-03-2 | 95% | 5g |
€1,541.00 | 2023-02-05 | |
| Ambeed | A657004-100mg |
Dodecaethylene Glycol Monomethyl Ether |
2050595-03-2 | 95% | 100mg |
$11.0 | 2025-02-20 | |
| Ambeed | A657004-250mg |
Dodecaethylene Glycol Monomethyl Ether |
2050595-03-2 | 95% | 250mg |
$19.0 | 2025-02-20 | |
| Ambeed | A657004-1g |
Dodecaethylene Glycol Monomethyl Ether |
2050595-03-2 | 95% | 1g |
$39.0 | 2025-02-20 | |
| Ambeed | A657004-5g |
Dodecaethylene Glycol Monomethyl Ether |
2050595-03-2 | 95% | 5g |
$166.0 | 2025-02-20 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB46447-0.25g |
mPEG12-OH |
2050595-03-2 | 97% | 0.25g |
¥918 | 2023-09-15 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB46447-1g |
mPEG12-OH |
2050595-03-2 | 97% | 1g |
¥1992 | 2023-09-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1185372-100mg |
m-PEG12-OH |
2050595-03-2 | 98% | 100mg |
¥58 | 2023-04-15 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB46447-5g |
mPEG12-OH |
2050595-03-2 | 97% | 5g |
¥5984 | 2023-09-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1185372-250mg |
m-PEG12-OH |
2050595-03-2 | 98% | 250mg |
¥106 | 2023-04-15 |
m-PEG12-OH Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on m-PEG12-OH
Professional Introduction to Compound with CAS No. 2050595-03-2 and Product Name m-PEG12-OH
m-PEG12-OH, chemically designated as 12-hydroxydodecyl polyethylene glycol with a CAS number of 2050595-03-2, represents a significant advancement in the field of biomedical applications. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its versatile properties and potential applications in drug delivery systems, biomaterials, and therapeutic interventions.
The molecular architecture of m-PEG12-OH consists of a polyethylene glycol (PEG) backbone with a terminal 12-hydroxydodecyl group. This configuration imparts distinct hydrophilic and lipophilic characteristics, making it an ideal candidate for various biomedical applications. The hydrophilic PEG segment facilitates water solubility, while the hydrophobic 12-hydroxydodecyl group enhances interactions with lipid-based membranes, thereby improving bioavailability and targeting specificity.
In recent years, m-PEG12-OH has been extensively studied for its role in enhancing the pharmacokinetic profiles of therapeutic agents. Polyethylene glycols, including derivatives like m-PEG12-OH, are well-known for their ability to increase the circulation time of drugs in the bloodstream by preventing rapid clearance via renal filtration or immune recognition. This property is particularly valuable in the development of long-acting injectables and targeted drug delivery systems.
One of the most compelling applications of m-PEG12-OH is in the realm of nanoparticle-based drug delivery systems. Researchers have leveraged its dual solubility properties to develop nanoparticles that can efficiently encapsulate hydrophobic and hydrophilic drugs alike. These nanoparticles, functionalized with m-PEG12-OH, exhibit improved stability and reduced immunogenicity, making them suitable for clinical translation. For instance, studies have demonstrated the successful use of m-PEG12-OH-coated liposomes for delivering chemotherapeutic agents to tumors, where they exhibit enhanced tumor-specific accumulation and reduced systemic toxicity.
Furthermore, m-PEG12-OH has found utility in regenerative medicine and tissue engineering. Its biocompatibility and ability to promote cell adhesion have been exploited to develop scaffolds that support cell growth and tissue repair. In particular, m-PEG12-OH has been incorporated into hydrogel matrices used for wound healing and cartilage regeneration. The hydrophilic nature of PEG helps maintain moisture within the scaffold, creating an optimal microenvironment for cell proliferation, while the hydrophobic 12-hydroxydodecyl group facilitates mechanical stability.
The field of immunotherapy has also benefited from the incorporation of m-PEG12-OH into therapeutic modalities. Polyethylene glycols are known to mask immunogenic epitopes on therapeutic proteins, thereby reducing their recognition by the immune system. This property has been exploited in the development of PEGylated monoclonal antibodies and other biopharmaceuticals. For example, recent studies have shown that conjugating m-PEG12-OH to monoclonal antibodies can significantly prolong their half-life in vivo, reducing the frequency of administration required for therapeutic efficacy.
Recent advancements in materials science have further expanded the applications of m-PEG12-OH. Researchers have developed novel polymers and copolymers incorporating m-PEG12-OH as a functional monomer to enhance material properties such as biodegradability, mechanical strength, and thermal stability. These materials are being explored for use in next-generation medical devices, including stents, implants, and biosensors. The ability of m-PEG12-OH to modify surface properties while maintaining biocompatibility makes it an invaluable component in these advanced materials.
The synthesis of m-PEG12-OH involves well-established chemical methodologies that ensure high purity and reproducibility. Typically, PEG chains are modified at one end with a 12-hydroxydodecyl group through etherification or esterification reactions. These synthetic routes allow for precise control over molecular weight distribution and functionality, which are critical factors determining the performance of the final product. Advances in synthetic chemistry have enabled the production of m-PEG12-OH with tailored properties to meet specific application requirements.
Evaluation of m-PEG12-OH's efficacy and safety has been conducted through rigorous preclinical studies involving cell culture assays, animal models, and human clinical trials. These studies have consistently demonstrated its favorable biocompatibility profile and minimal adverse effects when used as an excipient or active component in biomedical formulations. The extensive characterization data available for m-PEG12-OH underscores its reliability as a pharmaceutical excipient.
The regulatory landscape surrounding m-PEG12-OH is well-defined due to its extensive history of use in approved pharmaceutical products worldwide. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have granted Generally Recognized As Safe (GRAS) status to PEG compounds like m-PEG12-OH, facilitating their use in various drug formulations without extensive additional testing unless specific conditions apply. This regulatory acceptance has accelerated its adoption by pharmaceutical companies seeking innovative solutions for drug delivery.
Future directions for research involving m-PEG12-OH include exploring novel conjugation strategies to enhance targeted therapy and developing smart materials that respond dynamically to physiological cues such as pH or temperature changes. The integration of nanotechnology with polymers like m-PEG12-OH holds promise for creating intelligent drug delivery systems capable of releasing payloads precisely when needed within diseased tissues or cells.
In conclusion, m-PEG12-OH (CAS No: 2050595-03-2) stands out as a versatile compound with broad applicability across multiple biomedical disciplines. Its unique molecular characteristics enable it to serve as an effective excipient in drug formulations while also functioning as a key component in advanced biomaterials designed for therapeutic intervention or tissue engineering purposes.
2050595-03-2 (m-PEG12-OH) Related Products
- 114740-40-8(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethanol)
- 4437-01-8(2,5,8,11,14,17,20-Heptaoxadocosan-22-ol)
- 5137-45-1(Ethylene glycol ethyl methyl ether)
- 2615-15-8(Hexaethylene glycol)
- 103819-45-0(Oils, mink, ethoxylated)
- 3386-18-3(Nonaethylene glycol)
- 38086-00-9(Diglyme-d14)
- 1191-87-3(2,5,8,11,14,17-Hexaoxaoctadecane)
- 133604-58-7(m-PEG16-alcohol)
- 9004-76-6(Tetraethylene glycol)